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Compound of Interest

Compound Name: Methapyrilene Hydrochloride

Cat. No.: B1676371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methapyrilene Hydrochloride is a first-generation antihistamine that acts as a histamine H1

receptor antagonist.[1][2] While historically used for its sedative and anti-allergic properties, it

was withdrawn from the market due to concerns about its carcinogenicity.[2][3] In a research

context, Methapyrilene Hydrochloride is a valuable tool for studying mechanisms of drug-

induced hepatotoxicity, oxidative stress, and mitochondrial dysfunction.[4] These application

notes provide detailed protocols for the preparation of Methapyrilene Hydrochloride solutions

for cell culture experiments and an overview of its mechanism of action.

Physicochemical and Solubility Data
Proper preparation of Methapyrilene Hydrochloride solutions is critical for reproducible in

vitro studies. The following tables summarize its key physicochemical properties and solubility

in common laboratory solvents.

Table 1: Physicochemical Properties of Methapyrilene Hydrochloride
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Property Value Reference

CAS Number 135-23-9 [2]

Molecular Formula C₁₄H₁₉N₃S·HCl [2]

Molecular Weight 297.85 g/mol [2]

Appearance White crystalline powder [5]

Storage of Powder -20°C [6]

Stability of Powder ≥ 4 years at -20°C [6]

Table 2: Solubility of Methapyrilene Hydrochloride

Solvent Solubility (approx.) Reference

Dimethylformamide (DMF) 15 mg/mL [6][7]

Dimethyl Sulfoxide (DMSO) 10 mg/mL [6][7]

Ethanol 1 mg/mL [6][7]

PBS (pH 7.2) 1 mg/mL [6][7]

Water ≥ 100 mg/mL [8]

Table 3: Stock Solution Stability

Solvent Stability Reference

Water, DMSO, 95% Ethanol, or

Acetone

Stable for 24 hours at room

temperature
[5][8]

Stock solutions in DMSO
-20°C for 1 month, -80°C for 6

months
[9][10]

Aqueous solutions
Not recommended for storage

for more than one day
[6]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Methapyrilene
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Methapyrilene
Hydrochloride in DMSO, a common solvent for preparing stock solutions of hydrophobic

compounds for cell culture applications.

Materials:

Methapyrilene Hydrochloride powder (CAS 135-23-9)

Cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Analytical balance

Sterile pipette tips

0.22 µm sterile syringe filter

Procedure:

Work in a sterile environment: Perform all steps in a laminar flow hood or biological safety

cabinet to maintain sterility.

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of Methapyrilene Hydrochloride needed:

Mass (mg) = Molarity (mM) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 0.001 L x 297.85 g/mol = 2.9785 mg

Weigh the powder: Carefully weigh out approximately 2.98 mg of Methapyrilene
Hydrochloride powder on an analytical balance.
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Dissolution: Transfer the weighed powder into a sterile amber microcentrifuge tube. Add 1

mL of sterile, cell culture-grade DMSO.

Ensure complete dissolution: Vortex the solution until the powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution.

Sterilization: To ensure the sterility of the stock solution for cell culture use, filter it through a

0.22 µm sterile syringe filter into a new sterile, amber tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to 1

month) or -80°C for long-term storage (up to 6 months).[9][10]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the stock solution to final working concentrations in cell

culture medium.

Materials:

10 mM Methapyrilene Hydrochloride stock solution in DMSO

Sterile, pre-warmed complete cell culture medium appropriate for your cell line

Sterile conical tubes

Sterile pipette tips

Procedure:

Determine the final concentration: Decide on the final working concentrations required for

your experiment. In vitro studies have used a range of concentrations, with cytotoxic effects

in rat hepatocytes observed at 100 µM and higher.[11] A typical starting range for toxicity

studies could be 10 µM to 500 µM.
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Serial dilutions: Prepare serial dilutions of your stock solution in complete cell culture

medium.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Example dilution for a 100 µM working solution:

To prepare 1 mL of a 100 µM working solution from a 10 mM stock, you will need to

perform a 1:100 dilution.

Add 10 µL of the 10 mM Methapyrilene Hydrochloride stock solution to 990 µL of pre-

warmed complete cell culture medium.

This results in a final DMSO concentration of 0.1%.

Vehicle control: Prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of Methapyrilene Hydrochloride used in your experiment.

Immediate use: It is recommended to prepare working solutions fresh for each experiment.

Experimental Workflow
The following diagram illustrates a general workflow for preparing and using Methapyrilene
Hydrochloride in a typical cell-based assay.
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Figure 1. Experimental workflow for Methapyrilene Hydrochloride.
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Mechanism of Action and Signaling Pathways
Methapyrilene Hydrochloride's primary pharmacological action is the antagonism of the

histamine H1 receptor.[1] However, its toxicity, particularly hepatotoxicity, involves more

complex signaling pathways.

Histamine H1 Receptor Antagonism: As an antagonist, Methapyrilene blocks the action of

histamine on H1 receptors, which are Gq/11 protein-coupled receptors. This inhibition

prevents the activation of phospholipase C (PLC), thereby reducing the production of inositol

triphosphate (IP3) and diacylglycerol (DAG). This, in turn, modulates intracellular calcium

levels and protein kinase C (PKC) activity.[8]

Hepatotoxicity and Oxidative Stress: Studies in rat hepatocytes have shown that

Methapyrilene-induced toxicity is associated with the generation of reactive oxygen species

(ROS) and oxidative stress.[4] This leads to a depletion of cellular glutathione (GSH), a key

antioxidant.[4]

Mitochondrial Dysfunction: A critical aspect of Methapyrilene's toxicity is its impact on

mitochondrial function. It has been shown to induce the opening of the mitochondrial

permeability transition pore (mPTP), leading to mitochondrial swelling, loss of mitochondrial

membrane potential, and a decrease in cellular ATP production.[12] This ultimately

contributes to cell death.

The following diagram illustrates the proposed signaling pathway for Methapyrilene
Hydrochloride-induced hepatotoxicity.
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Figure 2. Methapyrilene Hydrochloride signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10444208/
https://pubmed.ncbi.nlm.nih.gov/10444208/
https://www.scbt.com/p/methapyrilene-hcl-135-23-9
https://pubmed.ncbi.nlm.nih.gov/22015589/
https://pubmed.ncbi.nlm.nih.gov/22015589/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3991756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3991756/
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox046.pdf
https://www.researchgate.net/figure/Proven-signal-transduction-pathways-for-the-histamine-H1-receptor-in-principle-Histamine_fig1_370749264
https://www.researchgate.net/publication/38088990_Histamine_acting_on_H1_receptor_promotes_inhibition_of_proliferation_via_PLC_RAC_and_JNK-dependent_pathways
https://www.researchgate.net/figure/Schematic-overview-of-the-main-signaling-pathways-by-which-histamine-exerts-its_fig1_377652962
https://www.researchgate.net/publication/13421585_Methapyrilene_hepatotoxicity_is_associated_with_oxidative_stress_mitochondrial_disfunction_and_is_prevented_by_the_Ca2_channel_blocker_verapamil
https://www.medchemexpress.com/methapyrilene-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/6141525/
https://pubmed.ncbi.nlm.nih.gov/6141525/
https://pubmed.ncbi.nlm.nih.gov/9865476/
https://pubmed.ncbi.nlm.nih.gov/9865476/
https://pubmed.ncbi.nlm.nih.gov/9865476/
https://www.benchchem.com/product/b1676371#preparation-of-methapyrilene-hydrochloride-solutions-for-cell-culture
https://www.benchchem.com/product/b1676371#preparation-of-methapyrilene-hydrochloride-solutions-for-cell-culture
https://www.benchchem.com/product/b1676371#preparation-of-methapyrilene-hydrochloride-solutions-for-cell-culture
https://www.benchchem.com/product/b1676371#preparation-of-methapyrilene-hydrochloride-solutions-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

